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Compound of Interest

Compound Name: (Rac)-BRD0705

Cat. No.: B15619945

Get Quote

(Rac)-BRD0705 is a racemic mixture containing BRD0705, a potent and selective inhibitor of

Glycogen Synthase Kinase 3α (GSK3α). This technical guide provides an in-depth overview of

its structure, properties, and associated experimental protocols for researchers in drug

development and related scientific fields.

Core Properties and Structure
(Rac)-BRD0705 is the less active racemic form of BRD0705. The active (S)-enantiomer,

BRD0705, is a potent, orally active, and paralog-selective inhibitor of GSK3α.[1][2] It was

developed through a rational, structure-based design approach that exploits an aspartate-to-

glutamate "switch" in the kinase hinge-binding domain of GSK3α versus GSK3β, allowing for its

remarkable selectivity.[3]

Chemical Structure:

IUPAC Name: (4S)-4-ethyl-7,7-dimethyl-4-phenyl-1,2,4,6,7,8-hexahydro-5H-pyrazolo[3,4-

b]quinolin-5-one[4]

Molecular Formula: C₂₀H₂₃N₃O[5][6]
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Molecular Weight: 321.4 g/mol [5][7]

CAS Number for (Rac)-BRD0705: 1597440-03-3[5]

CAS Number for BRD0705: 2056261-41-5[2][6]

SMILES: CCC1(C2=CNNC2=NC2=C1C(=O)CC(C)(C)C2)c1ccccc1[5]

Quantitative Data
The inhibitory activity and selectivity of BRD0705 have been characterized through various in

vitro assays. The following tables summarize the key quantitative data.

Parameter Value Target Assay Type Reference

IC₅₀ 66 nM GSK3α Cell-free assay [7][8][9]

IC₅₀ 515 nM GSK3β Cell-free assay [7][8][9]

K_d 4.8 µM GSK3α Cell-free assay [8][9]

Selectivity ~8-fold
GSK3α vs.

GSK3β
Cell-free assay [1][2][8]

Table 1: Potency and Selectivity of BRD0705 against GSK3 isoforms.

BRD0705 has demonstrated high selectivity for GSK3α over a broad panel of other kinases.

Kinase IC₅₀ (µM)
Fold Selectivity vs.
GSK3α

Reference

CDK2 6.87 87 [8][10][11]

CDK3 9.74 123 [8][10][11]

CDK5 9.20 116 [8][10][11]

Table 2: Selectivity of BRD0705 against other kinases.
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Signaling Pathways and Mechanism of Action
BRD0705 exerts its effects by selectively inhibiting the kinase activity of GSK3α. This has

different consequences depending on the cellular context, most notably in Acute Myeloid

Leukemia (AML) and Fragile X Syndrome.

Role in Acute Myeloid Leukemia (AML)
In AML, GSK3α has been identified as a therapeutic target that promotes differentiation.[12]

Unlike dual GSK3α/β inhibitors, the selective inhibition of GSK3α by BRD0705 induces myeloid

differentiation and impairs colony formation in AML cells without causing the stabilization of β-

catenin.[3][7][12] This is a critical advantage, as β-catenin stabilization is associated with the

self-renewal of leukemia-initiating cells and is a potential mechanism for toxicity.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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